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Compound of Interest

Compound Name: 3-Iodo-1-methyl-pyrrolidine

Cat. No.: B15130710 Get Quote

In-depth Technical Guide: 3-Iodo-1-methyl-
pyrrolidine
Disclaimer: A specific Material Safety Data Sheet (MSDS) for 3-Iodo-1-methyl-pyrrolidine is

not readily available in the public domain. This guide has been compiled using data from

structurally related compounds, including (R)-3-Iodo-1-methyl-pyrrolidine, 1-

methylpyrrolidine, and other pyrrolidine derivatives. The information herein should be treated as

indicative and used with caution. Researchers, scientists, and drug development professionals

are strongly advised to perform a thorough risk assessment before handling this compound.

Chemical and Physical Properties
Quantitative data for 3-Iodo-1-methyl-pyrrolidine is limited. The following table summarizes

available information for the closely related (R)-3-Iodo-1-methyl-pyrrolidine and provides

context with data from similar pyrrolidine compounds.
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Property
(R)-3-Iodo-1-
methyl-pyrrolidine

1-Methylpyrrolidine Notes

CAS Number 1354008-53-9[1] 120-94-5

The provided CAS is

for the (R)-

enantiomer.

Molecular Formula C₅H₁₀IN[1] C₅H₁₁N

The presence of

iodine significantly

increases the

molecular weight.

Molecular Weight 211.044 g/mol [1] 85.15 g/mol

Boiling Point Not available 76-81 °C

The boiling point of 3-

Iodo-1-methyl-

pyrrolidine is expected

to be significantly

higher due to the

iodine atom.

Density Not available 0.800 - 0.819 g/mL

The density will be

higher for the

iodinated compound.

Flash Point Not available -18 °C (-0.4 °F)

The flash point may

be higher for the

iodinated compound.

Refractive Index Not available n20/D 1.425

Hazard Identification and Toxicology Summary
As no specific toxicological data for 3-Iodo-1-methyl-pyrrolidine is available, the hazard

profile is inferred from related compounds. 1-Methylpyrrolidine is classified as highly

flammable, toxic if swallowed, causes severe skin burns and eye damage, and is harmful if

inhaled.[2] It is reasonable to assume that 3-Iodo-1-methyl-pyrrolidine may exhibit similar or

potentially greater toxicity due to the presence of iodine.
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Hazard Category
Inferred Hazards for 3-Iodo-1-methyl-
pyrrolidine

Acute Oral Toxicity Likely to be toxic if swallowed.[2]

Acute Inhalation Toxicity
Likely to be harmful if inhaled, may cause

respiratory irritation.[2][3]

Skin Corrosion/Irritation
Expected to cause skin irritation or severe

burns.[3]

Eye Damage/Irritation
Expected to cause serious eye irritation or

damage.[3]

Chronic Effects
Potential for developmental toxicity has been

noted in related compounds.[3]

Experimental Protocols and Handling
Given the inferred hazards, stringent safety protocols are mandatory when handling 3-Iodo-1-
methyl-pyrrolidine.

General Handling and Storage Workflow
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General Handling and Storage Workflow

Engineering Controls:
Work in a chemical fume hood.

Personal Protective Equipment (PPE):
Wear safety goggles, chemical-resistant gloves,

and a lab coat.

Ensure

Dispensing and Use:
Avoid inhalation of vapors and contact with skin and eyes.

Use non-sparking tools.

During

Storage:
Store in a tightly closed container in a cool,

dry, and well-ventilated area away from
heat and sources of ignition.

After Use

Waste Disposal:
Dispose of in accordance with local, state,

and federal regulations.

For

Click to download full resolution via product page

Caption: Workflow for safe handling and storage.

First Aid Measures
In the event of exposure, immediate action is critical. The following flowchart outlines the

recommended first aid procedures based on data for analogous compounds.[3][4]
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First Aid Protocol for Exposure

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If breathing is difficult, give oxygen.

Immediately remove contaminated clothing.
Wash skin with plenty of water for at least 15 minutes.

Rinse immediately with plenty of water for at least 15 minutes,
including under the eyelids. Do NOT induce vomiting.

Seek immediate medical attention.

Conceptual Synthesis of 3-Iodopyrrolidines

Homoallylamine

Iodocyclisation
(Room Temperature)

Iodine (I₂)

2-(Iodomethyl)azetidine Intermediate

Thermal Isomerization
(Increased Temperature, e.g., 50°C)

3-Iodopyrrolidine Derivative
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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